Cas no 1037163-76-0 (3-Fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylmethanamine)

• Product Name: 3-Fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylmethanamine
• CAS No: 1037163-76-0
• MF: C₁₁H₁₂FN₃
• MW: 205.231485366821
• CID: 4568949
• Update Time: 2025-06-14

3-Fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• [3-fluoro-4-(2-methyl-1H-imidazol-1-yl)phenyl]methanamine
• [3-fluoro-4-(2-methylimidazol-1-yl)phenyl]methanamine
• 1-[3-fluoro-4-(2-methyl-1H-imidazol-1-yl)phenyl]methanamine
• 3-Fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylmethanamine

• Inchi： 1S/C11H12FN3/c1-8-14-4-5-15(8)11-3-2-9(7-13)6-10(11)12/h2-6H,7,13H2,1H3
• InChI Key： VMEUQOMHWNIZJN-UHFFFAOYSA-N
• SMILES： FC1C=C(CN)C=CC=1N1C=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• XLogP3: 1
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 364.1±52.0 °C at 760 mmHg
• Flash Point: 174.0±30.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-Fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylmethanamine

Comprehensive Overview of 3-Fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylmethanamine (CAS No. 1037163-76-0)

3-Fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylmethanamine, with the CAS number 1037163-76-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique structural framework combining a fluorophenyl moiety with a methyl-substituted imidazole ring, making it a valuable intermediate in drug discovery and development. Its molecular formula and precise structure have been characterized through advanced spectroscopic techniques, ensuring high purity and reproducibility for research applications.

The growing interest in imidazole derivatives and fluorinated aromatic amines has positioned this compound as a subject of study in medicinal chemistry. Researchers are particularly intrigued by its potential role in modulating biological targets, such as enzymes and receptors, due to the electron-withdrawing effects of the fluoro group and the hydrogen-bonding capabilities of the imidazole ring. These properties are critical in designing molecules with enhanced bioavailability and target specificity, addressing current challenges in drug development.

In the context of trending topics, 3-Fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylmethanamine aligns with the increasing demand for small-molecule therapeutics and precision medicine. Searches for "fluorinated drug intermediates" and "imidazole-based bioactive compounds" have surged, reflecting the compound's relevance in cutting-edge research. Its applications span areas like kinase inhibition, neurotransmitter modulation, and anti-inflammatory agents, making it a versatile candidate for further exploration.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic reactions, including cross-coupling and amine protection/deprotection strategies. Optimizing these processes is a focal point for industrial and academic labs aiming to scale up production while maintaining cost-efficiency. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry approaches.

Environmental and safety considerations are paramount when handling 3-Fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylmethanamine. While not classified as hazardous, standard laboratory protocols for amine-containing compounds should be followed. Researchers frequently inquire about "storage conditions for fluorinated amines" and "compatibility with common solvents," underscoring the need for detailed technical guidance. Proper handling ensures both user safety and compound integrity.

The future prospects of this compound are closely tied to advancements in structure-activity relationship (SAR) studies and computational drug design. With AI-driven molecular modeling gaining traction, 1037163-76-0 could serve as a template for virtual screening campaigns. Its structural motifs are also being explored in proteolysis-targeting chimeras (PROTACs) and covalent inhibitors, two rapidly evolving fields in oncology and neurodegeneration research.

In summary, 3-Fluoro-4-(2-methyl-1H-imidazol-1-yl)phenylmethanamine represents a compelling case study at the intersection of synthetic chemistry and biomedical innovation. Its CAS registry number 1037163-76-0 serves as a key identifier for researchers navigating chemical databases, while its functional groups offer rich opportunities for derivatization. As the scientific community continues to prioritize targeted therapies and sustainable synthesis, this compound is poised to remain a relevant tool in the quest for novel bioactive molecules.